Cas no 1806765-98-9 (3-(Difluoromethyl)-4-fluoropyridine)

• Product Name: 3-(Difluoromethyl)-4-fluoropyridine
• CAS No: 1806765-98-9
• MF: C₆H₄F₃N
• MW: 147.097871780396
• CID: 4922668
• Update Time: 2025-06-12

3-(Difluoromethyl)-4-fluoropyridine Chemical and Physical Properties

Names and Identifiers

• 3-(Difluoromethyl)-4-fluoropyridine

• Inchi： 1S/C6H4F3N/c7-5-1-2-10-3-4(5)6(8)9/h1-3,6H
• InChI Key： PSAVQVWEXHJYNL-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=CC=1F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 107
• XLogP3: 1.6
• Topological Polar Surface Area: 12.9

Additional information on 3-(Difluoromethyl)-4-fluoropyridine

Professional Introduction to 3-(Difluoromethyl)-4-fluoropyridine (CAS No. 1806765-98-9)

3-(Difluoromethyl)-4-fluoropyridine, with the chemical formula C₆H₃F₃N, is a fluorinated pyridine derivative that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound, identified by its CAS number CAS No. 1806765-98-9, is characterized by the presence of two fluorine atoms at the 3- and 4-positions of the pyridine ring, which imparts unique electronic and steric properties. These properties make it a valuable building block for synthesizing a variety of biologically active molecules.

The significance of 3-(Difluoromethyl)-4-fluoropyridine lies in its versatility as a precursor in medicinal chemistry. The difluoromethyl group, in particular, is a well-known pharmacophore that enhances metabolic stability, lipophilicity, and binding affinity to biological targets. Recent studies have highlighted its role in the development of novel therapeutic agents targeting various diseases, including cancer and infectious disorders.

In the realm of oncology research, 3-(Difluoromethyl)-4-fluoropyridine has been explored as a key intermediate in the synthesis of kinase inhibitors. Fluorinated pyridines are frequently incorporated into drug candidates due to their ability to improve pharmacokinetic profiles. For instance, compounds derived from this scaffold have shown promise in inhibiting tyrosine kinases, which are critical enzymes in cancer cell signaling pathways. The introduction of fluorine atoms at specific positions on the pyridine ring can modulate the electronic distribution, leading to enhanced interactions with target proteins.

Moreover, the agrochemical industry has also benefited from the use of 3-(Difluoromethyl)-4-fluoropyridine. Its structural features contribute to the development of advanced pesticides with improved efficacy and environmental safety. Fluorinated heterocycles are known for their resistance to degradation, which ensures prolonged activity in agricultural applications. Current research is focused on optimizing synthetic routes to produce this compound more efficiently and sustainably.

The synthesis of 3-(Difluoromethyl)-4-fluoropyridine typically involves multi-step organic transformations, often starting from commercially available pyridine derivatives. Advanced catalytic methods have been developed to facilitate the introduction of fluorine atoms at the desired positions. For example, cross-coupling reactions coupled with fluorination techniques have enabled the precise functionalization of the pyridine ring. These advancements not only improve yield but also reduce the environmental impact of the synthetic process.

Recent breakthroughs in computational chemistry have further enhanced the understanding of how structural modifications influence biological activity. Molecular modeling studies on derivatives of 3-(Difluoromethyl)-4-fluoropyridine have provided insights into binding interactions with enzymes and receptors. This knowledge is crucial for designing next-generation drugs with improved selectivity and reduced side effects.

The pharmaceutical industry continues to invest in research related to fluorinated pyridines due to their broad applicability. Beyond oncology, this class of compounds has shown potential in treating neurological disorders, inflammation, and infectious diseases. The unique electronic properties conferred by fluorine atoms allow for fine-tuning of drug-like characteristics, making them indispensable in modern drug discovery.

In conclusion, 3-(Difluoromethyl)-4-fluoropyridine (CAS No. 1806765-98-9) represents a cornerstone in the development of innovative therapeutic agents. Its structural versatility and functional properties make it a preferred scaffold for medicinal chemists and agrochemical researchers alike. As scientific understanding progresses, new applications and synthetic methodologies are expected to emerge, further solidifying its importance in the chemical and pharmaceutical landscapes.